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Compound of Interest

Compound Name: Ferrous nitrate hexahydrate

Cat. No.: B082617 Get Quote

Solubility Profile of Ferrous Nitrate Hexahydrate:
A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of ferrous
nitrate hexahydrate (Fe(NO₃)₂·6H₂O) in water and select organic solvents. Understanding the

solubility characteristics of this compound is critical for its application in various research,

development, and manufacturing processes, including its use as a precursor in the synthesis of

iron-based materials and as a reagent in chemical reactions.

Quantitative Solubility Data
The solubility of a compound is a fundamental physicochemical property that dictates its

behavior in solution and is crucial for designing and optimizing experimental and industrial

processes. Below are the compiled quantitative solubility data for ferrous nitrate hexahydrate
in aqueous and organic media.

Solubility in Water
Ferrous nitrate hexahydrate is highly soluble in water. Its solubility exhibits a positive

correlation with temperature, as detailed in the table below.
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Temperature (°C) Solubility ( g/100 g of water)

0 71

18 82

52 87

60 166

This data is compiled from a referenced chemical handbook and indicates a significant

increase in solubility with rising temperature.[1]

Solubility in Organic Solvents
While ferrous nitrate hexahydrate is known to be soluble in certain polar organic solvents,

precise quantitative data is not readily available in the reviewed scientific literature. Qualitative

assessments indicate its solubility in ethanol and acetone. However, for the purpose of this

technical guide, the absence of specific numerical values (e.g., g/100 g of solvent) should be

noted. Further experimental determination is required for precise quantification in these media.

Experimental Protocol for Solubility Determination
The following section outlines a detailed methodology for the experimental determination of the

solubility of ferrous nitrate hexahydrate. This protocol is based on the isothermal equilibrium

method, a standard and reliable technique for generating accurate solubility data.

Principle
The isothermal equilibrium method involves creating a saturated solution of the solute (ferrous
nitrate hexahydrate) in the solvent of interest at a constant temperature. The concentration of

the solute in the saturated solution is then determined gravimetrically, which represents its

solubility at that specific temperature.

Materials and Equipment
Ferrous nitrate hexahydrate (analytical grade)

Solvent (deionized water, or organic solvent of interest)
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Constant temperature water bath with shaker

Calibrated thermometer

Sealed glass vials

Syringes with filters (e.g., 0.45 µm PTFE)

Pre-weighed weighing bottles

Analytical balance

Drying oven

Procedure
Preparation of Supersaturated Solution: Add an excess amount of ferrous nitrate
hexahydrate to a known volume of the solvent in a sealed glass vial. The presence of

undissolved solid is crucial to ensure saturation.

Equilibration: Place the vial in a constant temperature water bath equipped with a shaker.

Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure that the

dissolution and precipitation processes have reached a state of dynamic equilibrium. The

temperature should be monitored and maintained with high precision.

Sample Withdrawal: Once equilibrium is established, stop the agitation and allow the

undissolved solid to settle. Carefully withdraw a known volume of the clear supernatant using

a pre-heated or pre-cooled syringe (to the temperature of the experiment) fitted with a filter to

prevent the transfer of any solid particles.

Gravimetric Analysis: Transfer the withdrawn sample into a pre-weighed weighing bottle and

record the total weight.

Solvent Evaporation: Place the weighing bottle in a drying oven at a suitable temperature to

evaporate the solvent completely. For aqueous solutions, a temperature of around 80-100°C

is typically used. For organic solvents, the temperature should be chosen based on the

solvent's boiling point, ensuring it is high enough for efficient evaporation but low enough to

prevent decomposition of the ferrous nitrate.
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Final Weighing: Once the solvent is completely evaporated and the weighing bottle has

cooled to room temperature in a desiccator, weigh it again. The difference in weight before

and after drying gives the mass of the dissolved ferrous nitrate hexahydrate.

Calculation of Solubility: The solubility can then be calculated and expressed in grams of

solute per 100 grams of solvent.

Visualizations
The following diagrams illustrate key aspects of the solubility determination process and the

factors influencing solubility.

Preparation Equilibration Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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